Cas no 25343-27-5 (n'-benzoyl-n,n-diisobutylthiourea)

• Product Name: n'-benzoyl-n,n-diisobutylthiourea
• CAS No: 25343-27-5
• MF: C₁₆H₂₄N₂OS
• MW: 292.439562797546
• CID: 913758
• PubChem ID: 4141039
• Update Time: 2025-07-20

n'-benzoyl-n,n-diisobutylthiourea Chemical and Physical Properties

Names and Identifiers

• n'-benzoyl-n,n-diisobutylthiourea
• N-[bis(2-methylpropyl)carbamothioyl]benzamide
• 17036_FLUKA
• 1-Benzoyl-3,3-diisobutyl-2-thiourea
• AC1N58IZ
• CTK4F5513
• N inverted exclamation marka-Benzoyl-N,N-diisobutylthiourea
• N,N-diisobutyl-N'-benzoylthiourea
• N'-Benzoyl-N,N-diisobutyl-thioharnstoff
• N'-benzoyl-N,N-diisobutyl-thiourea
• POOZTTICQBYMAC-UHFFFAOYSA-N
• SCHEMBL5457229
• N'-Benzoyl-N,N-diisobutylthiourea #
• AKOS003382170
• 25343-27-5
• J-015946
• DTXSID80399828
• 1-BENZOYL-3,3-BIS(2-METHYLPROPYL)THIOUREA
• N-benzoyl-N',N'-di-i-butyl-thiourea

• Inchi： 1S/C16H24N2OS/c1-12(2)10-18(11-13(3)4)16(20)17-15(19)14-8-6-5-7-9-14/h5-9,12-13H,10-11H2,1-4H3,(H,17,19,20)
• InChI Key： POOZTTICQBYMAC-UHFFFAOYSA-N
• SMILES： S=C(NC(C1C=CC=CC=1)=O)N(CC(C)C)CC(C)C

Computed Properties

• Exact Mass: 292.16112
• Monoisotopic Mass: 292.16093457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.3
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Melting Point: 134 °C
• PSA: 32.34

n'-benzoyl-n,n-diisobutylthiourea Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on n'-benzoyl-n,n-diisobutylthiourea

Comprehensive Guide to N'-Benzoyl-N,N-Diisobutylthiourea (CAS No. 25343-27-5): Properties, Applications, and Industry Insights

N'-Benzoyl-N,N-diisobutylthiourea (CAS No. 25343-27-5) is a specialized thiourea derivative with a unique molecular structure that combines a benzoyl group with diisobutyl substituents. This compound has garnered significant attention in recent years due to its versatile applications in organic synthesis, material science, and specialty chemical formulations. As researchers and industries seek more efficient chelating agents and ligand systems, this compound stands out for its balanced properties and adaptability.

The growing demand for high-performance additives in polymer stabilization and metal extraction processes has placed N'-benzoyl-N,N-diisobutylthiourea in the spotlight. Recent studies highlight its effectiveness as a selective complexing agent for transition metals, making it valuable in hydrometallurgical applications and catalysis. Its thermal stability and solubility profile also make it suitable for advanced coating formulations, addressing industry needs for durable surface treatments.

From a molecular perspective, the compound's thiocarbonyl group (-C=S) and benzoyl moiety create synergistic effects that enhance its reactivity. This structural advantage enables its use in asymmetric synthesis and as a building block for more complex heterocyclic compounds. Researchers exploring green chemistry alternatives have investigated its potential as a bio-based catalyst component, aligning with sustainability trends in chemical manufacturing.

In material science, CAS 25343-27-5 demonstrates remarkable compatibility with various engineering plastics and elastomers. Its ability to modify interfacial properties makes it particularly useful in composite materials, where improved adhesion between dissimilar components is crucial. These characteristics answer frequent search queries about "advanced material modifiers" and "polymer performance enhancers" that dominate technical forums.

The compound's safety profile and handling considerations are frequently discussed topics. While not classified as hazardous under standard protocols, proper laboratory practices should be maintained when working with N'-benzoyl thiourea derivatives. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation - addressing common concerns found in chemical safety searches.

Analytical characterization of 25343-27-5 typically involves spectroscopic techniques such as FT-IR, NMR (both ¹H and ¹³C), and mass spectrometry. These methods confirm the compound's purity and structural integrity, which is critical for quality-sensitive applications. The analytical data also helps differentiate it from similar thiourea analogs, a common challenge researchers face when selecting specialty chemicals.

Market trends indicate growing interest in custom thiourea derivatives, with N'-benzoyl-N,N-diisobutylthiourea being frequently specified in research contracts and development agreements. Its commercial availability in various purity grades (typically 95-99%) makes it accessible for both small-scale experiments and industrial-scale processes. Suppliers often highlight its shelf stability and consistent batch-to-batch performance in technical documentation.

Future research directions may explore its potential in pharmaceutical intermediates and agrochemical formulations, though current applications remain predominantly in materials chemistry. The compound's structure-activity relationships continue to inspire investigations into novel functional materials, particularly in electronic applications where modified thioureas show promise as organic semiconductors.

For professionals seeking technical data, the physical properties of CAS 25343-27-5 include a characteristic melting point range (typically 120-125°C) and moderate solubility in common organic solvents like dichloromethane, acetone, and dimethylformamide. These parameters are crucial for process optimization and frequently appear in formulation queries across chemical databases and patent literature.